N-(2-(furan-2-yl)-2-thiomorpholinoethyl)-2,2-diphenylacetamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C24H26N2O2S/c27-24(23(19-8-3-1-4-9-19)20-10-5-2-6-11-20)25-18-21(22-12-7-15-28-22)26-13-16-29-17-14-26/h1-12,15,21,23H,13-14,16-18H2,(H,25,27)
• InChI Key: ODNVEYOXZFKIIT-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C24H26N2O2S
• Molecular Weight: 406.5 g/mol
• CAS No.: 2034571-79-2

Description

N-(2-(furan-2-yl)-2-thiomorpholinoethyl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C24H26N2O2S and its molecular weight is 406.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

Compounds with structures similar to N-(2-(furan-2-yl)-2-thiomorpholinoethyl)-2,2-diphenylacetamide have been synthesized and characterized to assess their potential applications. For example, a study on the synthesis, crystal structure, vibrational properties, and DFT studies of 4-(furan-2-ylmethyl)-1-(thiomorpholinomethyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one highlights the comprehensive characterization of compounds that share functional groups or structural motifs with this compound. These studies provide insights into the molecular geometry, electronic structure, and potential reactivity of such compounds (Sun et al., 2021).

Antimicrobial and Antituberculosis Activity

Research focusing on the antimicrobial properties of related compounds has shown significant potential. The synthesis and in vitro anti-tuberculosis activity of N-(furan-2-yl-methyl)-N-(phenyl(quinolin-3-yl)methyl) acetamide derivatives were investigated, revealing compounds with promising anti-tuberculosis properties (Bai et al., 2011). This suggests that derivatives of this compound could be explored for their potential antimicrobial applications.

Anticonvulsant Activities

The investigation into the anticonvulsant activities of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, including compounds with furan as a core component, has demonstrated significant potential in epilepsy treatment. These studies indicate that furan derivatives can afford excellent protection against induced seizures in mice, suggesting a promising area of application for this compound derivatives (Kohn et al., 1993).

Organic Electronics

In the field of organic electronics, the role of heterocycles, such as furan, in the performance of field-effect transistors has been explored. Studies show that compounds incorporating furan units can significantly influence the mobility of charge carriers, impacting the development of electronic devices (Chini et al., 2016). This highlights another potential application area for compounds structurally related to this compound in the synthesis of materials for organic electronics.